molecular formula C10H8FNO2S B8765774 2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI)

2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI)

Cat. No.: B8765774
M. Wt: 225.24 g/mol
InChI Key: DCAANBLHKURDGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI) is a useful research compound. Its molecular formula is C10H8FNO2S and its molecular weight is 225.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8FNO2S

Molecular Weight

225.24 g/mol

IUPAC Name

ethyl 6-fluoro-1,3-benzothiazole-2-carboxylate

InChI

InChI=1S/C10H8FNO2S/c1-2-14-10(13)9-12-7-4-3-6(11)5-8(7)15-9/h3-5H,2H2,1H3

InChI Key

DCAANBLHKURDGS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC2=C(S1)C=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-fluoro-2-aminobenzenethiol (0.94 g, 6.6 mmol) in diethyl oxalate (1.8 mL, 13 mmol) is heated at reflux for overnight. The solution is poured into a mixture of water (9.8 mL), conc. HCl (3.3 mL), and EtOH (4.6 mL). The material is extracted with CHCl3 (3×100 mL). The combined organic extracts are dried over MgSO4, filtered and concentrated to yield an oil. The material is purified by chromatography (25% hexanes/75% CHCl3) to afford a solid that is recrystallized from petroleum ether (0.16 g, 11%). MS for C10H8NO2SF: m/z 226 (M+H)+.
Quantity
0.94 g
Type
reactant
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step One
Name
Quantity
9.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
4.6 mL
Type
solvent
Reaction Step Two

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